Cas no 2551118-94-4 (2-bromo-4-fluoro-6-methoxyaniline hydrochloride)

• Product Name: 2-bromo-4-fluoro-6-methoxyaniline hydrochloride
• CAS No: 2551118-94-4
• MF: C₇H₈BrClFNO
• MW: 256.499923706055
• MDL: MFCD32875311
• CID: 5462288
• PubChem ID: 164664223
• Update Time: 2025-10-28

2-bromo-4-fluoro-6-methoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluoro-6-methoxyaniline hydrochloride
• Z4754277694

• MDL： MFCD32875311
• Inchi： 1S/C7H7BrFNO.ClH/c1-11-6-3-4(9)2-5(8)7(6)10;/h2-3H,10H2,1H3;1H
• InChI Key： BQCPMJCHMNKHST-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1N)OC)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 35.2

Additional information on 2-bromo-4-fluoro-6-methoxyaniline hydrochloride

Comprehensive Analysis of 2-Bromo-4-Fluoro-6-Methoxyaniline Hydrochloride (CAS 2551118-94-4): Properties, Applications, and Industry Trends

The chemical compound 2-bromo-4-fluoro-6-methoxyaniline hydrochloride (CAS 2551118-94-4) is a halogenated aniline derivative with significant relevance in pharmaceutical and agrochemical research. This organobromine compound features a unique molecular structure combining bromo, fluoro, and methoxy functional groups, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its growing importance in the development of kinase inhibitors and antibacterial agents, aligning with current industry demands for novel therapeutic scaffolds.

From a structural perspective, the presence of both electron-withdrawing (bromo, fluoro) and electron-donating (methoxy) substituents on the aromatic ring creates distinct electronic properties. This balance enables selective reactivity in cross-coupling reactions, particularly in Buchwald-Hartwig aminations and Suzuki-Miyaura couplings—processes frequently searched by medicinal chemists. The hydrochloride salt form enhances the compound's stability and solubility, addressing common formulation challenges in drug development pipelines.

Recent patent analyses reveal that derivatives of 2-bromo-4-fluoro-6-methoxyaniline are being explored for cancer immunotherapy applications, coinciding with 2023's trending research in PD-1/PD-L1 inhibitors. Its structural motif appears in several preclinical candidates targeting tumor microenvironment modulation, a hot topic in oncology research. The compound's meta-substitution pattern proves particularly advantageous for creating three-dimensionally complex molecules—a key focus area in modern fragment-based drug design strategies.

In material science applications, this aniline derivative demonstrates potential in organic electronic materials. Its ability to participate in conjugated polymer systems while maintaining thermal stability makes it interesting for OLED intermediates development. Industry reports suggest growing demand for such specialized intermediates, driven by the expansion of flexible display technologies and wearable electronics markets—topics frequently queried in technical databases.

Synthetic methodologies for CAS 2551118-94-4 typically involve sequential halogenation reactions starting from 4-fluoro-2-methoxyaniline. Process chemists have optimized routes to achieve >95% purity while minimizing polyhalogenated byproducts—a critical quality parameter for regulatory compliance. Advanced purification techniques like preparative HPLC or crystallization optimization are often discussed in manufacturing forums regarding this compound.

Environmental and safety considerations for 2-bromo-4-fluoro-6-methoxyaniline hydrochloride follow standard green chemistry principles. Recent lifecycle assessments highlight opportunities for solvent recovery in its production—addressing the pharmaceutical industry's push toward sustainable API manufacturing. These aspects resonate with current searches about EHS compliance and carbon footprint reduction in chemical processes.

The global market for such multifunctional aromatic amines shows steady growth (CAGR 6.2% from 2022-2028, per industry reports), driven by increased R&D spending in targeted therapy development. Analytical challenges—including HPLC method development for trace impurity detection—remain active discussion points among quality control specialists working with this compound class.

Future research directions may explore the compound's utility in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design, two rapidly evolving areas in drug discovery. Its balanced lipophilicity (predicted LogP ≈ 2.1) and hydrogen bonding capacity make it particularly suitable for these applications. These characteristics align well with current industry needs for degradation-based therapeutics and precision medicine approaches.